1-(2-Hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C15H18N2O2S/c1-10-5-3-4-6-12(10)17-15(19)16-9-13(18)14-11(2)7-8-20-14/h3-8,13,18H,9H2,1-2H3,(H2,16,17,19)
• InChI Key: SYMBIMPVUDUQSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNC(=O)NC2=CC=CC=C2C)O
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

1-(2-Hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3-(o-tolyl)urea is a chemical compound that belongs to the class of urea derivatives. It has been found to have significant applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

Corrosion Inhibition

Urea derivatives, including triazinyl ureas, have been studied for their effectiveness as corrosion inhibitors for metals such as mild steel in acidic environments. These compounds function by adsorbing onto the metal surface, forming a protective layer that significantly reduces corrosion rates. This application is crucial for extending the life of metal components in industrial systems (Mistry, Patel, Patel, & Jauhari, 2011).

Antimicrobial Activity

Complexes of metal ions with Schiff bases derived from urea have shown antimicrobial activities. This application is significant in developing new antimicrobial agents that can be used to fight against resistant strains of bacteria and fungi. The ability of these complexes to inhibit microbial growth opens up potential uses in medical treatments and the development of new drugs (Jadegoud, Ijare, Mallikarjuna, Angadi, & Mruthyunjayaswamy, 2002).

Material Science

Research into the properties of urea derivatives has also extended into material science, where these compounds have been used in the synthesis of hydrogels with properties that can be tuned by varying the anionic components. These hydrogels have potential applications in drug delivery systems, where the controlled release of drugs can be achieved (Lloyd & Steed, 2011).

Bioimaging

Fluorescent probes based on urea derivatives have been developed for the selective and sensitive detection of metal ions such as Al3+, with applications in bioimaging. These probes can be used to monitor the presence and concentration of specific ions within living cells, aiding in biological and medical research (Wang et al., 2017).

Pharmaceutical Research

Urea derivatives have been synthesized for use as potential drugs against various diseases, including cancer and neurodegenerative disorders. The structural modification of these compounds allows for the optimization of their therapeutic properties, including potency and selectivity towards specific biological targets (Liang et al., 2020).